Cas no 306776-02-3 (1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester)

306776-02-3 structure
Product name:1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester
1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester
- methyl 1-(2-methylbut-3-en-2-yl)indole-3-carboxylate
- DTXSID80472387
- CHEBI:224334
- methyl 1-(1,1-dimethyl-prop-2-en-1-yl)-1h-indole-3-carboxylate
- 1H-indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl) methyl ester
- 306776-02-3
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- Inchi: InChI=1S/C15H17NO2/c1-5-15(2,3)16-10-12(14(17)18-4)11-8-6-7-9-13(11)16/h5-10H,1H2,2-4H3
- InChI Key: YVHMEMILZVDHEE-UHFFFAOYSA-N
- SMILES: CC(C)(C=C)N1C=C(C2=CC=CC=C21)C(=O)OC
Computed Properties
- Exact Mass: 243.12601
- Monoisotopic Mass: 243.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23
1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester Related Literature
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1. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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H. Yasumatsu,N. Fukui Catal. Sci. Technol., 2016,6, 6910-6915
306776-02-3 (1H-Indole-3-carboxylic acid, 1-(1,1-dimethyl-2-propenyl)-, methyl ester) Related Products
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